Cas no 1207000-87-0 (1-[(4-chlorophenyl)methyl]-3-{2-[4-(dimethylamino)phenyl]ethyl}urea)

• Product Name: 1-[(4-chlorophenyl)methyl]-3-{2-[4-(dimethylamino)phenyl]ethyl}urea
• CAS No: 1207000-87-0
• MF: C₁₈H₂₂ClN₃O
• MW: 331.839783191681
• CID: 5857441
• PubChem ID: 45504475
• Update Time: 2025-06-10

1-[(4-chlorophenyl)methyl]-3-{2-[4-(dimethylamino)phenyl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-3-[2-[4-(dimethylamino)phenyl]ethyl]urea
• 1-[(4-chlorophenyl)methyl]-3-{2-[4-(dimethylamino)phenyl]ethyl}urea
• F5831-7253
• 1207000-87-0
• 1-(4-chlorobenzyl)-3-(4-(dimethylamino)phenethyl)urea
• AKOS024520549

• Inchi： 1S/C18H22ClN3O/c1-22(2)17-9-5-14(6-10-17)11-12-20-18(23)21-13-15-3-7-16(19)8-4-15/h3-10H,11-13H2,1-2H3,(H2,20,21,23)
• InChI Key： AAZCGFGGRLFVNS-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NCCC1=CC=C(N(C)C)C=C1)=O

Computed Properties

• Exact Mass: 331.1451400g/mol
• Monoisotopic Mass: 331.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-[(4-chlorophenyl)methyl]-3-{2-[4-(dimethylamino)phenyl]ethyl}urea

Comprehensive Overview of 1-[(4-chlorophenyl)methyl]-3-{2-[4-(dimethylamino)phenyl]ethyl}urea (CAS No. 1207000-87-0)

1-[(4-chlorophenyl)methyl]-3-{2-[4-(dimethylamino)phenyl]ethyl}urea, with the CAS registry number 1207000-87-0, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative is characterized by its unique molecular structure, which combines a 4-chlorophenyl group and a dimethylamino-substituted phenyl moiety. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

In recent years, the scientific community has shown growing interest in urea-based compounds due to their versatile biological activities. Researchers are particularly intrigued by the potential of 1-[(4-chlorophenyl)methyl]-3-{2-[4-(dimethylamino)phenyl]ethyl}urea to interact with specific biological targets, such as enzymes or receptors. This compound's molecular weight and lipophilicity are key factors that influence its pharmacokinetic properties, making it a subject of extensive structure-activity relationship (SAR) studies.

The synthesis of CAS 1207000-87-0 typically involves multi-step organic reactions, including the condensation of appropriate amine and carbonyl precursors. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure the compound's purity and structural integrity. Given the rising demand for high-purity research chemicals, this compound is often supplied by specialized manufacturers who adhere to strict quality control standards.

One of the most frequently asked questions about 1-[(4-chlorophenyl)methyl]-3-{2-[4-(dimethylamino)phenyl]ethyl}urea concerns its potential applications in drug discovery. Preliminary studies suggest that this compound may exhibit modulatory effects on certain cellular pathways, though further research is needed to validate these findings. Additionally, its solubility profile and stability under various conditions are critical parameters that researchers evaluate during early-stage development.

From an SEO perspective, terms like "urea derivative synthesis," "biological activity of chlorophenyl compounds," and "dimethylamino-phenyl ethyl urea" are highly relevant to this topic. These keywords reflect the current trends in scientific literature and online searches, where professionals seek detailed information about specialty chemicals and their potential uses. By addressing these queries, this article aims to provide a valuable resource for chemists, pharmacologists, and other stakeholders in the field.

In conclusion, 1-[(4-chlorophenyl)methyl]-3-{2-[4-(dimethylamino)phenyl]ethyl}urea represents a fascinating area of study within medicinal chemistry. Its unique structural attributes and potential biological activities make it a compound worth watching in the coming years. As research progresses, we can expect to uncover more about its mechanisms of action and possible applications in therapeutic development.